![molecular formula C13H12FNO B3291157 [2-(3-Fluorophenoxy)phenyl]methanamine CAS No. 869945-29-9](/img/structure/B3291157.png)
[2-(3-Fluorophenoxy)phenyl]methanamine
Overview
Description
“[2-(3-Fluorophenoxy)phenyl]methanamine” is a chemical compound with the CAS Number: 849805-97-6 . It has a molecular weight of 217.24 g/mol . It is typically in an oil form .
Molecular Structure Analysis
The molecular formula of “this compound” is C13H12FNO . The InChI code is 1S/C13H12FNO/c14-11-4-2-6-13(8-11)16-12-5-1-3-10(7-12)9-15/h1-8H,9,15H2 . The compound has a rotatable bond count of 3 .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 217.24 g/mol . It has a topological polar surface area of 35.2 Ų . The compound has a rotatable bond count of 3 . It is typically in an oil form .
Scientific Research Applications
Catalysis and Chemical Synthesis
- Unsymmetrical Pincer Palladacycles Synthesis : Derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine, which are structurally related to [2-(3-Fluorophenoxy)phenyl]methanamine, have been synthesized and used to create unsymmetrical NCN′ and PCN pincer palladacycles through C–H bond activation. These palladacycles have shown good activity and selectivity in catalytic applications, particularly where the palladacycle remains in the Pd(II) state (Roffe et al., 2016).
Drug Discovery and Medicinal Chemistry
- Serotonin/Noradrenaline Reuptake Inhibition : A series of 1-(2-phenoxyphenyl)methanamines, which share a core structure with this compound, have been found to possess selective dual serotonin and noradrenaline reuptake inhibitory pharmacology. These compounds have been identified with good metabolic stability, selectivity for hERG, and passive membrane permeability (Whitlock et al., 2008).
Materials Science
- Thermally Stable Polyamides : Novel poly(keto ether ether amide)s have been synthesized using a new diamine containing keto and ether groups, derived from a precursor similar in structural motif to this compound. These polymers exhibit high thermal stability and enhanced solubility, attributed to the incorporation of keto, ether, and aromatic units into the polyamide backbones (Sabbaghian et al., 2015).
Photocatalysis and Photochemistry
- Iron(III) Complexes for Photocytotoxicity : Iron(III) complexes using Schiff bases derived from compounds similar to this compound have been studied for their uptake in cancer cells and remarkable photocytotoxicity under light exposure. These complexes have shown significant uptake in the endoplasmic reticulum of cancer cells, demonstrating their potential in targeted cancer therapy (Basu et al., 2015).
Safety and Hazards
The safety information for “[2-(3-Fluorophenoxy)phenyl]methanamine” indicates that it has the following hazard statements: H302, H315, H318, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
[2-(3-fluorophenoxy)phenyl]methanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO/c14-11-5-3-6-12(8-11)16-13-7-2-1-4-10(13)9-15/h1-8H,9,15H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUOSSKULKZMAGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN)OC2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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